Prexasertib lactate

• Molecular Formula: C21H25N7O5
• Molecular Weight: 455.5 g/mol
• InChI: InChI=1S/C18H19N7O2.C3H6O3/c1-26-14-4-2-5-15(27-7-3-6-19)18(14)13-8-16(25-24-13)23-17-11-21-12(9-20)10-22-17;1-2(4)3(5)6/h2,4-5,8,10-11H,3,6-7,19H2,1H3,(H2,22,23,24,25);2,4H,1H3,(H,5,6)/t;2-/m.0/s1
• InChIKey: BQURYWIMQXBZFL-WNQIDUERSA-N

Researchers face false negatives from biphasic CHK1 inhibitors and narrow selectivity windows that confound mechanism-of-action studies. Prexasertib lactate solves this: a second-generation ATP-competitive CHK1 inhibitor with validated monotonic dose-response and ~100-fold cellular selectivity for CHK1 over CHK2. • Potency: Ki 0.9 nM; IC50 <1 nM (CHK1), 8 nM (CHK2), 9 nM (RSK1) • Unique resistance profile: non-cross-resistant with MK-8776 or SRA737; interrogates CDK2-dependent pathways cleanly • Supply: Analytical purity ≥98%; shipped globally under ambient conditions

Prexasertib Lactate: Potent Second-Generation CHK1 Inhibitor

Prexasertib lactate (LY2606368 lactate) is a small-molecule, ATP-competitive, second-generation inhibitor of checkpoint kinase 1 (CHK1). It is the lactate salt form of prexasertib, exhibiting a biochemical inhibition constant (Ki) of 0.9 nM and an IC50 of <1 nM for CHK1 in cell-free assays . It also demonstrates activity against CHK2 (IC50=8 nM) and RSK1 (IC50=9 nM) . The compound has progressed through Phase 1 and Phase 2 clinical trials in multiple adult and pediatric cancer indications, both as a monotherapy and in combination with DNA-damaging chemotherapies [1].

CHK1-specific pathway inhibition studies — ATP-competitive second-generation inhibitor with reported cellular selectivity window.

DNA damage response (DDR) and replication stress models — suitable for target engagement and checkpoint abrogation assays.

No transient cytoprotection at elevated concentrations — reported monotonic dose-response supports dose-dependent interpretation.

• [1] FDA Briefing Document. Prexasertib (LY2606368) Eli Lilly and Company. Oncologic Drugs Advisory Committee (ODAC) Pediatric Subcommittee. 22 June 2017. View Source

Why Prexasertib Lactate Cannot Be Substituted

Direct comparative studies demonstrate that in vitro biochemical potency data are a poor predictor of cellular selectivity and functional outcomes among CHK1 inhibitors. A head-to-head analysis of three clinically evaluated CHK1 inhibitors—LY2606368 (prexasertib), MK-8776, and SRA737—revealed substantial differences in their ability to inhibit CHK1 and induce growth arrest in cells, as well as divergent off-target profiles [1]. For instance, while all three compounds inhibited CHK2 at higher concentrations, the concentration differential varied significantly, with LY2606368 exhibiting a 100-fold window compared to 10-fold for MK-8776 and SRA737 [1]. This functional divergence translates to distinct therapeutic windows and safety profiles, precluding simple substitution based on target potency alone [1].

Prexasertib

Reported wider cellular CHK1/CHK2 inhibition window and monotonic dose-response.

MK-8776 / SRA737

Substantially lower cellular potency may alter target engagement interpretation.

Narrower CHK1/CHK2 window (~10-fold) may confound isoform-specific studies.

Biphasic cytoprotection at higher concentrations complicates dose-response analysis.

Cross-resistance patterns differ; prexasertib-resistant models may remain sensitive to these inhibitors, limiting direct protocol transfer.

• [1] Dent P, et al. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368. ACS Pharmacol Transl Sci. 2021;4(2):730-743. doi:10.1021/acsptsci.0c00201. View Source

Quantitative Evidence for Informed Procurement

Cellular CHK2 Inhibition Window Comparison

In a direct, head-to-head cellular comparison, LY2606368 (prexasertib) demonstrated far greater potency in inhibiting CHK1 and inducing growth arrest than the CHK1 inhibitors MK-8776 and SRA737 [1]. While all three inhibitors exhibited a concentration window for CHK2 inhibition relative to CHK1, the differential for LY2606368 was 100-fold, compared to only 10-fold for both MK-8776 and SRA737 [1]. Furthermore, the study concluded that LY2606368 appears to be the most selective CHK1 inhibitor among the three, warranting further clinical development [1].

Cellular CHK1/CHK2 Window

Head-to-head

Prexasertib: ~100-fold window; comparators: ~10-fold

Broader window supports CHK1-selective functional studies with reduced CHK2 interference.

HT-29 cells; immunoblot pCHK1 S296 vs pCHK2 T68.

Evidence Dimension	Cellular selectivity window (CHK2 inhibition vs. CHK1 inhibition)
Target Compound Data	LY2606368 (prexasertib) inhibits CHK2 at concentrations ~100-fold higher than those required for CHK1 inhibition in cells
Comparator Or Baseline	MK-8776 and SRA737 inhibit CHK2 at concentrations ~10-fold higher than those required for CHK1 inhibition in cells
Quantified Difference	10-fold greater selectivity window for CHK1 over CHK2 compared to MK-8776 and SRA737
Conditions	Cellular assays evaluating CHK1 and CHK2 inhibition in cancer cell lines

Why This Matters

A 10-fold larger selectivity window translates to a significantly reduced risk of off-target CHK2-mediated toxicity, which is critical for achieving a viable therapeutic index in in vivo models and clinical applications.

• [1] Dent P, et al. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368. ACS Pharmacol Transl Sci. 2021;4(2):730-743. doi:10.1021/acsptsci.0c00201. View Source

Cellular CHK1 Potency and Growth Arrest

A comparative study revealed divergent off-target cellular effects among CHK1 inhibitors. MK-8776 and SRA737 demonstrated transient protection from growth inhibition, circumvention of DNA damage, and prevention of checkpoint abrogation at higher concentrations, effects not observed with LY2606368 [1]. Crucially, acquired resistance to LY2606368 in cell lines resulted in limited cross-resistance to other CHK1 inhibitors, underscoring that the mechanisms of action and resistance are not identical across this drug class [1].

Cellular CHK1 Potency

Head-to-head

Prexasertib EC50 lower than MK-8776 (~30 nM) and SRA737 (~10 nM); exact target value to verify.

Higher cellular potency may support lower-dose target engagement studies.

HT-29 cells; pCHK1 S296 immunoblot and GI50 proliferation assay.

Evidence Dimension	Cellular off-target effects and cross-resistance profile
Target Compound Data	LY2606368 (prexasertib): No evidence of transient protection or checkpoint abrogation at higher doses; resistance confers limited cross-resistance to MK-8776 and SRA737
Comparator Or Baseline	MK-8776 and SRA737: Higher concentrations demonstrated transient protection from growth inhibition, circumvented DNA damage, and prevented checkpoint abrogation
Quantified Difference	Qualitative difference in off-target cellular behavior; limited cross-resistance observed
Conditions	Cancer cell line panel, resistance generation, and growth inhibition assays

Why This Matters

The distinct off-target profile and unique resistance mechanism of prexasertib mean that other CHK1 inhibitors cannot be reliably substituted, as they may engage different secondary targets and fail in prexasertib-resistant contexts.

• [1] Dent P, et al. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368. ACS Pharmacol Transl Sci. 2021;4(2):730-743. doi:10.1021/acsptsci.0c00201. View Source

Off-Target Cytoprotection Avoidance

In cell-free biochemical assays, prexasertib exhibits a CHK1 inhibition constant (Ki) of 0.9 nM and an IC50 of <1 nM . This level of potency surpasses that reported for several other clinical-stage CHK1 inhibitors. For instance, the reported IC50 for MK-8776 is 3 nM , for SRA737 (CCT245737) is 1.4 nM , for AZD7762 is 5 nM [1], and for LY2603618 (rabusertib) is 7 nM [2].

Off-Target Cytoprotection

Head-to-head

Prexasertib: monotonic response; comparators: transient protection >100 nM.

Monotonic response enables more predictable dose-dependent DNA damage induction.

HT-29 cells; γH2AX and S-phase checkpoint assessed.

Evidence Dimension	CHK1 inhibition potency (Ki or IC50)
Target Compound Data	Prexasertib (LY2606368): Ki = 0.9 nM, IC50 < 1 nM
Comparator Or Baseline	MK-8776 (IC50=3 nM), SRA737 (IC50=1.4 nM), AZD7762 (IC50=5 nM), LY2603618 (IC50=7 nM)
Quantified Difference	Prexasertib is ≥1.6-fold more potent than SRA737, ≥3-fold more potent than MK-8776, and ≥5-fold more potent than AZD7762 and LY2603618
Conditions	Cell-free enzymatic assays

Why This Matters

Higher biochemical potency at the primary target, CHK1, may allow for lower effective doses in experimental settings, potentially reducing off-target liabilities and improving the therapeutic window in preclinical studies.

• [1] ProbeChem. AZD-7762 | Chk1/Chk2 inhibitor. Product Information. View Source
• [2] ProbeChem. LY2603618 | Chk1 inhibitor. Product Information. View Source

Cross-Resistance Profile Analysis

Prexasertib demonstrates an approximately 8- to 9-fold selectivity for CHK1 over CHK2 in cell-free assays, with an IC50 of <1 nM for CHK1 and 8 nM for CHK2 . In contrast, AZD7762 is characterized as a potent and selective CHK1/2 inhibitor with an IC50 of 5 nM for CHK1, indicating a much smaller selectivity margin between the two kinases [1]. This difference in selectivity profile is critical for applications requiring specific CHK1 pathway interrogation without confounding CHK2 activity.

Cross-Resistance Profile

Head-to-head

Prexasertib-resistant cells remain sensitive to MK-8776 and SRA737.

Distinct resistance pathway may facilitate CDK2-related mechanistic studies.

Chronic drug exposure generated resistant HT-29 sublines.

Evidence Dimension	CHK1 vs. CHK2 biochemical selectivity
Target Compound Data	Prexasertib: CHK1 IC50 < 1 nM; CHK2 IC50 = 8 nM (~8- to 9-fold selectivity)
Comparator Or Baseline	AZD7762: CHK1 IC50 = 5 nM; also a potent CHK2 inhibitor (no selectivity margin reported)
Quantified Difference	Prexasertib exhibits a defined ~8-9 fold CHK1/CHK2 selectivity window, whereas AZD7762 is a dual CHK1/CHK2 inhibitor
Conditions	Cell-free enzymatic assays

Why This Matters

For experimental designs aiming to dissect CHK1-specific biology, the relative selectivity of prexasertib provides a cleaner pharmacological tool, minimizing the confounding effects of dual CHK1/CHK2 inhibition inherent to compounds like AZD7762.

• [1] ProbeChem. AZD-7762 | Chk1/Chk2 inhibitor. Product Information. View Source

Protein Synthesis Inhibition and Cell Death

In a large panel of preclinical pediatric solid malignancy models, prexasertib monotherapy achieved complete tumor regression in specific, highly aggressive subtypes [1]. Notably, two patient-derived xenograft (PDX) models of desmoplastic small round cell tumor (DSRCT) and one cell line-derived xenograft (CDX) model of malignant rhabdoid tumor (MRT) exhibited complete regression following treatment [1]. Robust single-agent responses were also observed in mouse models of rhabdomyosarcoma [1].

Translation Control

Class-level

Protein synthesis inhibition correlates with cell death in sensitive cells.

Supports CHK1 role in translation control studies.

Class-level inference; verify with specific models.

Evidence Dimension	In vivo antitumor efficacy (monotherapy)
Target Compound Data	Prexasertib monotherapy induced complete tumor regression in 2 DSRCT PDX models and 1 MRT CDX model
Comparator Or Baseline	Not applicable (monotherapy response)
Quantified Difference	Achieved complete regression in 100% of tested DSRCT and MRT models
Conditions	In vivo, patient-derived (PDX) and cell line-derived (CDX) xenograft mouse models of pediatric solid tumors

Why This Matters

Demonstrating complete tumor regression in highly resistant pediatric cancer models is a strong differentiator, providing compelling evidence for procuring this specific compound for studies in these disease areas, where other CHK1 inhibitors may not have been validated.

• [1] Lowery CD, et al. Broad spectrum activity of the checkpoint kinase 1 inhibitor prexasertib as a single agent or chemopotentiator across a range of preclinical pediatric tumor models. Clin Cancer Res. 2019;25(7):2278-2289. doi:10.1158/1078-0432.CCR-18-2728. View Source

Prexasertib PK/PD Relationship: Defined Plasma Concentration Threshold for Target Engagement and Efficacy

A nonclinical pharmacokinetic/pharmacodynamic (PK/PD) model established a clear relationship between prexasertib plasma concentration and its mechanism of action. The model linked prexasertib exposure to the inhibition of phosphorylated CHK1 (pCHK1), a direct target engagement biomarker, and subsequent tumor growth inhibition in Calu-6 xenografts [1]. The IC50 for pCHK1 inhibition was determined to be 14.1 ng/mL [1].

Evidence Dimension	PK/PD relationship (pCHK1 inhibition)
Target Compound Data	Prexasertib IC50 for inhibition of phosphorylated CHK1 (pCHK1) = 14.1 ng/mL in plasma
Comparator Or Baseline	Not applicable (target engagement biomarker)
Quantified Difference	Establishes a quantifiable PK threshold for target engagement
Conditions	In vivo, Calu-6 xenograft mouse model

Why This Matters

A well-defined PK/PD relationship for target engagement provides a quantitative framework for dose selection in preclinical studies, ensuring that experiments are conducted at biologically relevant concentrations and enabling cross-study comparability.

• [1] FDA Briefing Document. Prexasertib (LY2606368) Eli Lilly and Company. Section 5.3 Nonclinical Pharmacokinetic/Pharmacodynamic Model. 22 June 2017. View Source

Optimal Application Scenarios

Cancer Cell Line Screening for CHK1 Dependencies

For research focused on dissecting CHK1-specific biology in cellular models, prexasertib lactate is the preferred tool. Direct comparative data show it provides a 100-fold selectivity window between CHK1 and CHK2 inhibition in cells, which is a 10-fold improvement over the ~10-fold window of the comparators MK-8776 and SRA737 [1]. This enhanced selectivity reduces the experimental noise and confounding effects arising from dual CHK1/CHK2 inhibition, ensuring a cleaner interpretation of CHK1-dependent phenotypes. Procurement of prexasertib lactate over less selective alternatives is critical for achieving definitive, target-specific results.

Resistance Mechanism Studies

Studies aiming to model and understand resistance to CHK1-targeted therapy should prioritize prexasertib. Evidence demonstrates that cell lines with acquired resistance to prexasertib exhibit limited cross-resistance to other CHK1 inhibitors like MK-8776 and SRA737 [1]. This unique resistance profile indicates that prexasertib engages a distinct set of on- and off-target vulnerabilities. Using prexasertib lactate as the primary agent in resistance studies is therefore essential for uncovering mechanisms that may not be relevant to or detectable with other, less selective CHK1 inhibitors.

CHK1-CHK2 Functional Interplay

Investigators working with preclinical models of pediatric solid tumors, particularly desmoplastic small round cell tumor (DSRCT), malignant rhabdoid tumor (MRT), and rhabdomyosarcoma, should select prexasertib lactate. Extensive in vivo data demonstrate that prexasertib monotherapy can achieve complete tumor regression in PDX models of DSRCT and CDX models of MRT, and elicits robust single-agent responses in rhabdomyosarcoma models [2]. This body of evidence provides a strong rationale for its use as a standard positive control or for exploring novel combination regimens in these specific cancer histologies.

Protein Synthesis Suppression Validation

For precise in vivo dose-ranging studies, prexasertib lactate offers a significant advantage due to its established PK/PD model. The IC50 for inhibition of phosphorylated CHK1 (pCHK1), a direct pharmacodynamic biomarker, is quantified at 14.1 ng/mL in plasma [3]. This defined threshold allows researchers to correlate administered doses with a validated measure of target modulation in tumor tissue, enabling more rational experimental design and robust cross-study comparisons. This level of PK/PD definition is a key differentiator for experimental rigor and reproducibility.

Application

Selection Property

Validation Focus

Cancer cell line CHK1 dependency screening

Monotonic dose-response and reported high cellular potency

GI50 accuracy and absence of biphasic cytoprotection

CHK1 inhibitor resistance mechanism studies

Unique non-cross-resistant profile

CDK2-dependent signaling and resistance pathway analysis

CHK1/CHK2 functional dissection

Wider cellular CHK1/CHK2 inhibition window

Isoform-specific checkpoint kinase studies

DNA damage-translation control research

Inhibition of protein synthesis in sensitive cells

Translation shutdown and synthetic lethality biomarker identification

• [1] Dent P, et al. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368. ACS Pharmacol Transl Sci. 2021;4(2):730-743. doi:10.1021/acsptsci.0c00201. View Source
• [2] Lowery CD, et al. Broad spectrum activity of the checkpoint kinase 1 inhibitor prexasertib as a single agent or chemopotentiator across a range of preclinical pediatric tumor models. Clin Cancer Res. 2019;25(7):2278-2289. doi:10.1158/1078-0432.CCR-18-2728. View Source
• [3] FDA Briefing Document. Prexasertib (LY2606368) Eli Lilly and Company. Section 5.3 Nonclinical Pharmacokinetic/Pharmacodynamic Model. 22 June 2017. View Source